2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide
Overview
Description
2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide, also known as PQ401, is a synthetic compound with potential therapeutic applications in the treatment of cancer. Its unique chemical structure and mechanism of action make it a promising candidate for further research and development.
Mechanism of Action
2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide inhibits the Akt/mTOR signaling pathway by binding to and inhibiting the activity of Akt, a protein kinase that is frequently overexpressed in cancer cells. This inhibition leads to a decrease in the phosphorylation of downstream targets such as mTOR, resulting in the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide has been shown to have other biochemical and physiological effects. These include the induction of apoptosis, or programmed cell death, in cancer cells, as well as the inhibition of angiogenesis, the process by which tumors develop their own blood supply.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide is its potency and specificity for the Akt/mTOR pathway, which makes it a valuable tool for studying the role of this pathway in cancer biology. However, its limitations include its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the research and development of 2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide. These include the exploration of its use in combination with other anticancer agents, the development of more soluble analogs, and the investigation of its potential therapeutic applications in other diseases beyond cancer. Additionally, further studies are needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic and pharmacodynamic properties.
Scientific Research Applications
2-(3-oxodecahydro-2-quinoxalinyl)-N-[2-(phenylthio)phenyl]acetamide has been shown to exhibit potent anticancer activity in a variety of cancer cell lines, including breast, lung, and colon cancer. Its mechanism of action involves the inhibition of the Akt/mTOR signaling pathway, which plays a critical role in cancer cell proliferation and survival.
properties
IUPAC Name |
2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)-N-(2-phenylsulfanylphenyl)acetamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2S/c26-21(14-19-22(27)25-17-11-5-4-10-16(17)23-19)24-18-12-6-7-13-20(18)28-15-8-2-1-3-9-15/h1-3,6-9,12-13,16-17,19,23H,4-5,10-11,14H2,(H,24,26)(H,25,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZMQOSLRWYACBH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)NC(C(=O)N2)CC(=O)NC3=CC=CC=C3SC4=CC=CC=C4 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-oxodecahydroquinoxalin-2-yl)-N-[2-(phenylsulfanyl)phenyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.